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Compound of Interest

4,4'-Bis(9-carbazolyl)-2,2'-
Compound Name:
dimethylbiphenyl

Cat. No. B052187

For researchers, scientists, and drug development professionals, the reliability and longevity of
laboratory instrumentation are paramount. This guide provides an objective comparison of the
expected lifetime of the Cellular Dynamics and Biophysical Profiler (CDBP) device against
industry standards for comparable analytical instruments. The data presented is supported by
standardized lifetime testing protocols, detailed herein, to ensure transparency and
reproducibility.

The CDBP is a sophisticated instrument designed for high-throughput analysis of cellular
dynamics, including ion channel activity, membrane potential, and intracellular calcium flux. Its
performance is critical for accurate and reproducible data in preclinical drug discovery and
basic research. Therefore, understanding its operational lifespan is essential for budget
planning and maintaining laboratory productivity.

Comparative Lifetime and Reliability Data

The following table summarizes the expected lifetime and key reliability metrics for the CDBP
device in comparison to other common, complex laboratory instruments. The "Industry
Standard" figures are derived from a compilation of manufacturer specifications, user reports,
and service life data for instruments such as high-content screening systems and flow
cytometers.[1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b052187?utm_src=pdf-interest
https://www.researchgate.net/post/What_is_the_lifetime_of_a_flow_cytometer_laser
https://www.mixerbeadmill.com/blog/how-long-does-lab-equipment-usually-last-897993.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Industry Standard

Metric CDBP Device (Comparable Notes
Devices)
Projected Mean Time Higher MTBF
Between Failure 8,000 hours 5,000 - 7,000 hours indicates greater
(MTBF) reliability.
Varies based on
Expected Service Life 10 - 12 years 7 - 15 years usage intensity and

maintenance.[2]

Laser/Light Source

Lifetime

20,000 hours

10,000 - 15,000 hours

A critical component
for many analytical

instruments.[1]

Fluidics System

Based on automated

- 5,000 cycles 3,000 - 5,000 cycles cleaning and sample
Durability .
loading cycles.
Extended warranties
Standard Warranty 2 years 1-2years )
are often available.[3]
Crucial for long-term
Guaranteed Parts serviceability and
10 years 5-10 years

Availability

prevention of

obsolescence.[4]

Experimental Protocols for Lifetime Testing

To substantiate the lifetime claims for the CDBP device, a rigorous testing protocol is

employed. This protocol is designed to simulate extended use under typical laboratory

conditions.

Objective: To determine the Mean Time Between Failure (MTBF) and identify potential failure

points of the CDBP device through accelerated and continuous operation testing.

Methodology:

e Continuous Operation Test:
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o A cohort of 10 CDBP devices is run continuously, 24 hours a day, 7 days a week, in a
controlled environment (22°C + 2°C, 50% + 5% relative humidity).

o The devices execute a standard automated protocol that includes fluid aspiration and
dispensing, plate movement, and continuous laser illumination to simulate typical assay
conditions.

o All operational parameters (e.g., laser power, fluidics pressure, stage motor temperature)
are logged in real-time.

o The test is concluded for an individual device upon a critical failure that would render it
incapable of producing valid experimental data.

o Component-Level Accelerated Life Testing (ALT):

o Key components, such as the laser diode, fluidics pumps, and robotic stage motors, are
subjected to stress conditions exceeding normal operational parameters (e.g., higher
temperature, increased cycle frequency).

o This testing is performed to rapidly identify the expected lifetime and failure modes of
individual components. For example, the laser is operated at a higher power output to
accelerate degradation.

o Data from ALT is used to model the expected lifetime of components under normal
operating conditions.

o Data Analysis:

o The total operational hours for all devices in the continuous operation test are summed
and divided by the number of failures to calculate the MTBF.

o Data from component-level ALT is analyzed using Weibull distribution models to predict
the failure probability over time.

Visualizations

To further clarify the testing process and the biological context in which the CDBP device
operates, the following diagrams are provided.
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Phase 1: Setup & Initialization

Device Installation & Calibration

:

Environmental Chamber Setup
(22°C, 50% RH)

l

Load Consumables
(Plates, Reagents)

Phase 2: Contiiuous Operation

Initiate Automated Assay Script

:

24/7 Operation Cycle
(Fluidics, Optics, Robotics)

:

Real-time Performance Monitoring

:

Failure Event Detection

Phase 3: Data Anilysis & Reporting

Log Failure & TTR (Time to Repair)

:

Calculate MTBF

:

Component Wear-out Analysis

:

Generate Lifetime Report

Click to download full resolution via product page

Caption: Experimental workflow for CDBP device lifetime and reliability testing.
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Caption: GPCR signaling pathway measurable by the CDBP device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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